Cas no 1785256-78-1 (tert-butyl N-[5-(1-aminopropan-2-yl)-2-hydroxyphenyl]carbamate)

• Product Name: tert-butyl N-[5-(1-aminopropan-2-yl)-2-hydroxyphenyl]carbamate
• CAS No: 1785256-78-1
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 6160649
• PubChem ID: 84711662
• Update Time: 2025-06-14

tert-butyl N-[5-(1-aminopropan-2-yl)-2-hydroxyphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1785256-78-1
• tert-butyl N-[5-(1-aminopropan-2-yl)-2-hydroxyphenyl]carbamate
• EN300-2006823

• Inchi： 1S/C14H22N2O3/c1-9(8-15)10-5-6-12(17)11(7-10)16-13(18)19-14(2,3)4/h5-7,9,17H,8,15H2,1-4H3,(H,16,18)
• InChI Key： GVHCZNGVAAKAQG-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C(C)CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-[5-(1-aminopropan-2-yl)-2-hydroxyphenyl]carbamate

Comprehensive Overview of tert-butyl N-[5-(1-aminopropan-2-yl)-2-hydroxyphenyl]carbamate (CAS No. 1785256-78-1)

The compound tert-butyl N-[5-(1-aminopropan-2-yl)-2-hydroxyphenyl]carbamate (CAS No. 1785256-78-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and an aminopropan-2-yl side chain, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of targeted therapies for neurological and inflammatory conditions.

One of the key features of tert-butyl N-[5-(1-aminopropan-2-yl)-2-hydroxyphenyl]carbamate is its versatility in chemical modifications. The presence of both hydroxyl and amino functional groups allows for selective derivatization, enabling the creation of novel analogs with enhanced properties. This adaptability has sparked interest in the compound's potential applications in peptide synthesis, enzyme inhibition, and small-molecule drug development. Recent studies have explored its use in designing inhibitors for specific protein targets, aligning with the growing demand for precision medicine.

In the context of current trends, tert-butyl N-[5-(1-aminopropan-2-yl)-2-hydroxyphenyl]carbamate aligns with the rising focus on sustainable chemistry and green synthesis. Researchers are investigating eco-friendly routes to produce this compound, minimizing waste and energy consumption. Additionally, its potential role in neuroprotective agents has garnered attention, as neurodegenerative diseases remain a pressing global health challenge. The compound's structural motifs are being studied for their ability to modulate key pathways involved in cellular stress and inflammation.

From a technical standpoint, the synthesis of tert-butyl N-[5-(1-aminopropan-2-yl)-2-hydroxyphenyl]carbamate involves multi-step organic reactions, often starting from commercially available precursors. Optimizing yield and purity is critical, given the compound's sensitivity to reaction conditions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize its structure and ensure quality. These methods are essential for meeting the stringent requirements of pharmaceutical-grade materials.

The future prospects for tert-butyl N-[5-(1-aminopropan-2-yl)-2-hydroxyphenyl]carbamate are promising, with ongoing research exploring its applications in bioconjugation and prodrug design. Its compatibility with various coupling reagents makes it a candidate for creating hybrid molecules with improved bioavailability. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing medicinal chemistry and therapeutic innovation.